2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate
Overview
Description
2-chlorobenzoic acid [2-(4-methoxyphenyl)-2-oxo-1-phenylethyl] ester is a member of benzoins.
Scientific Research Applications
Synthesis and Characterization in Liquid Crystals
Research by Thaker et al. (2012) explored the synthesis of compounds involving 2,6-disubstituted naphthalene, including derivatives similar to 2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate. They focused on their mesomorphic properties, discovering that some compounds exhibit enantiotropic nematic and smectic A mesophases, important in the study of liquid crystals (Thaker et al., 2012).
Inorganic Chemistry and Structural Characterization
Nandi and Sarkar (2014) conducted a study on oxo-tungsten(V) porphyrin, utilizing 4-chlorobenzoate ions, which bear structural similarity to the chemical . This research provides insights into the synthesis and characterization of complex inorganic compounds (Nandi & Sarkar, 2014).
Crystallography and Molecular Structure
Aygün et al. (1997) studied a compound closely related to 2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate, focusing on its crystallographic properties. This research is relevant in understanding the molecular structure and crystal behavior of such compounds (Aygün et al., 1997).
Organic Chemistry and Synthesis
Pedersen and Lawesson (1974) researched organophosphorus compounds, involving reactions and synthesis methods that could be applicable to the synthesis of compounds like 2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate. Their work contributes to the broader understanding of organic synthesis techniques (Pedersen & Lawesson, 1974).
Pharmaceutical Applications
In the field of pharmaceuticals, Patel et al. (2013) synthesized compounds with structural similarities for potential use in anti-cancer and HIV treatments. This research highlights the potential pharmaceutical applications of related compounds (Patel et al., 2013).
Environmental Chemistry
Pignatello and Sun (1995) studied the photoassisted Fenton reaction for the degradation of compounds including chlorobenzoates, which are structurally related to 2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate. This research is crucial in understanding the environmental impact and degradation pathways of such compounds (Pignatello & Sun, 1995).
properties
CAS RN |
313395-01-6 |
|---|---|
Product Name |
2-(4-Methoxyphenyl)-2-oxo-1-phenylethyl 2-chlorobenzoate |
Molecular Formula |
C22H17ClO4 |
Molecular Weight |
380.8g/mol |
IUPAC Name |
[2-(4-methoxyphenyl)-2-oxo-1-phenylethyl] 2-chlorobenzoate |
InChI |
InChI=1S/C22H17ClO4/c1-26-17-13-11-15(12-14-17)20(24)21(16-7-3-2-4-8-16)27-22(25)18-9-5-6-10-19(18)23/h2-14,21H,1H3 |
InChI Key |
QDWOMEADNZNOIH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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